rac-(2R,4S)-2-methyloxan-4-amine hydrochloride, trans
Overview
Description
Rac-(2R,4S)-2-methyloxan-4-amine hydrochloride, trans (Rac-MOMCl trans) is an organic compound widely used in scientific research. It is a chiral molecule, meaning it has two forms that are chemically identical but mirror images of each other. Rac-MOMCl trans is a valuable tool for scientists in the fields of organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Rac-MOMCl trans is used in a wide range of scientific research applications. It is used in organic synthesis to produce chiral compounds, which are important in the development of new medicines. It is also used in medicinal chemistry to study the structure and activity of chiral drugs. In biochemistry, Rac-MOMCl trans is used to study enzyme-catalyzed reactions and the structure of proteins.
Mechanism of Action
Rac-MOMCl trans acts as a chiral reagent, meaning it can induce a reaction between two molecules of different chirality. This reaction is catalyzed by an enzyme, which binds to the Rac-MOMCl trans and facilitates the reaction between the two molecules.
Biochemical and Physiological Effects
Rac-MOMCl trans has been studied for its potential biochemical and physiological effects. It has been shown to have a variety of effects on enzymes, proteins, and other molecules. For example, it has been shown to modulate the activity of several enzymes involved in the metabolism of drugs and other compounds. It has also been shown to affect the structure of proteins, which can affect their function.
Advantages and Limitations for Lab Experiments
Rac-MOMCl trans has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it can be used to produce chiral compounds in a relatively short amount of time. However, it is important to note that the reaction catalyzed by Rac-MOMCl trans is not always efficient, and the product can be contaminated with other compounds.
Future Directions
There are several potential future directions for research involving Rac-MOMCl trans. One potential direction is to explore its potential as a catalyst for asymmetric synthesis, which could lead to the development of new chiral drugs. Additionally, further research into the biochemical and physiological effects of Rac-MOMCl trans could lead to a better understanding of its potential therapeutic applications. Finally, further research into the mechanism of action of Rac-MOMCl trans could lead to the development of more efficient and selective catalysts.
Synthesis Methods
Rac-MOMCl trans can be synthesized using a variety of methods. One of the most common methods is to react a racemic mixture of 2-methyloxan-4-amine hydrochloride with a chiral reagent such as (R)-(-)-1-phenylethylamine. This reaction produces a diastereomeric mixture of the two forms of Rac-MOMCl trans, which can then be separated through chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,4S)-2-methyloxan-4-amine hydrochloride, trans involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1,3-propanediol", "sodium hydride", "methyl iodide", "ammonium chloride", "hydrochloric acid", "water" ], "Reaction": [ { "Step 1": "2-methyl-1,3-propanediol is treated with sodium hydride in anhydrous THF to form the corresponding alkoxide intermediate." }, { "Step 2": "Methyl iodide is added to the reaction mixture to alkylate the alkoxide intermediate and form the corresponding tertiary alcohol." }, { "Step 3": "The tertiary alcohol is then treated with ammonium chloride in the presence of hydrochloric acid to form the corresponding amine hydrochloride salt." }, { "Step 4": "The amine hydrochloride salt is treated with sodium hydroxide to form the free base." }, { "Step 5": "The free base is then treated with hydrochloric acid to form the final product, rac-(2R,4S)-2-methyloxan-4-amine hydrochloride, trans." } ] } | |
CAS RN |
2408938-31-6 |
Molecular Formula |
C6H14ClNO |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
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